N1-[4-(propan-2-yloxy)phenyl]ethane-1,2-diamine

• CAS No.: 1082371-77-4
• Molecular Formula: C11H18N2O
• Molecular Weight: 194.3

Description

N1-[4-(propan-2-yloxy)phenyl]ethane-1,2-diamine is a versatile small molecule scaffold that has garnered attention in various fields of scientific research. This compound is characterized by its unique structure, which includes a phenyl ring substituted with a propan-2-yloxy group and an ethane-1,2-diamine moiety. Its molecular formula is C11H18N2O, and it has a molecular weight of 194.27 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N1-[4-(propan-2-yloxy)phenyl]ethane-1,2-diamine typically involves the reaction of 4-(propan-2-yloxy)aniline with ethylene diamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require the use of a catalyst to facilitate the reaction. The reaction mixture is heated to a specific temperature, often around 80-100°C, and stirred for several hours to ensure complete conversion of the starting materials .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction parameters, such as temperature, pressure, and flow rates, ensuring consistent product quality and yield. The use of automated systems and advanced monitoring techniques further enhances the efficiency and safety of the production process .

Chemical Reactions Analysis

Types of Reactions

N1-[4-(propan-2-yloxy)phenyl]ethane-1,2-diamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino groups can be replaced by other nucleophiles, such as halides or alkoxides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at room temperature or slightly elevated temperatures.

Reduction: Sodium borohydride, lithium aluminum hydride; reactions are usually performed in anhydrous solvents like tetrahydrofuran or diethyl ether under inert atmosphere.

Substitution: Halides, alkoxides; reactions are conducted in polar aprotic solvents such as dimethyl sulfoxide or acetonitrile, often at elevated temperatures.

Major Products Formed

Oxidation: Corresponding oxides or hydroxylated derivatives.

Reduction: Reduced amines or alcohols.

Substitution: Substituted derivatives with various functional groups.

Scientific Research Applications

N1-[4-(propan-2-yloxy)phenyl]ethane-1,2-diamine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N1-[4-(propan-2-yloxy)phenyl]ethane-1,2-diamine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target, but common mechanisms include inhibition of enzyme activity, receptor antagonism, and disruption of cellular processes .

Comparison with Similar Compounds

N1-[4-(propan-2-yloxy)phenyl]ethane-1,2-diamine can be compared with other similar compounds, such as:

N1-[4-(methoxy)phenyl]ethane-1,2-diamine: Similar structure but with a methoxy group instead of a propan-2-yloxy group.

N1-[4-(ethoxy)phenyl]ethane-1,2-diamine: Contains an ethoxy group instead of a propan-2-yloxy group.

N1-[4-(butan-2-yloxy)phenyl]ethane-1,2-diamine: Features a butan-2-yloxy group instead of a propan-2-yloxy group.

The uniqueness of this compound lies in its specific substituent, which can influence its chemical reactivity and biological activity, making it a valuable compound for various applications.